(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[4-(dimethylamino)but-2-ynyl]prop-2-enamide
• InChI: InChI=1S/C16H18N2O3/c1-18(2)10-4-3-9-17-16(19)8-6-13-5-7-14-15(11-13)21-12-20-14/h5-8,11H,9-10,12H2,1-2H3,(H,17,19)/b8-6+
• InChI Key: AUDYJJQALUMUNM-SOFGYWHQSA-N
• Canonical SMILES: CN(C)CC#CCNC(=O)C=CC1=CC2=C(C=C1)OCO2
• Isomeric SMILES: CN(C)CC#CCNC(=O)/C=C/C1=CC2=C(C=C1)OCO2
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide, also known as BDDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BDDA is a small molecule that can be synthesized using a simple and efficient method.

Mechanism of Action

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide's mechanism of action is based on its ability to bind to specific targets in cells. (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide can bind to proteins such as aminoacyl-tRNA synthetases, which are essential for protein synthesis. (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide's binding to these proteins can inhibit their activity, leading to a decrease in protein synthesis and cell growth.
Biochemical and Physiological Effects:
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide has been shown to have various biochemical and physiological effects. Studies have shown that (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide can induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide's ability to bind to specific targets in cells makes it a promising candidate for the development of new drugs for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide has several advantages for lab experiments, including its high yield and purity, easy synthesis method, and ability to bind to specific targets in cells. However, (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide's limitations include its potential toxicity and limited solubility in water. These limitations must be considered when using (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide in lab experiments.

Future Directions

For research on (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide include the development of new drugs, exploration of its potential as a fluorescent probe, and study of its potential as a substrate for enzyme assays.

Synthesis Methods

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 3-(benzo[d][1,3]dioxol-5-yl)acrylic acid with 4-(dimethylamino)but-2-yn-1-amine in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt). The reaction yields (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide as a white solid with a high yield and purity.

Scientific Research Applications

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide has various scientific research applications, including its use as a fluorescent probe for imaging cellular structures, a ligand for drug discovery, and a substrate for enzyme assays. (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(4-(dimethylamino)but-2-yn-1-yl)acrylamide's unique structure allows it to bind to specific targets in cells, making it a useful tool in biological research.